Cas no 1804801-56-6 (3-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxaldehyde)
3-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxaldehyde
-
- Inchi: 1S/C9H8F3NO3/c1-5-3-7(16-9(10,11)12)13-6(4-14)8(5)15-2/h3-4H,1-2H3
- InChI Key: MCWKJHSHKGRQCM-UHFFFAOYSA-N
- SMILES: FC(OC1=CC(C)=C(C(C=O)=N1)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 247
- XLogP3: 2.5
- Topological Polar Surface Area: 48.4
3-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029088037-1g |
3-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxaldehyde |
1804801-56-6 | 97% | 1g |
$1,504.90 | 2022-04-01 |
3-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxaldehyde Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 3-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxaldehyde
Research Brief on 3-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS: 1804801-56-6)
3-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS: 1804801-56-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and aldehyde functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators. The unique electronic and steric properties conferred by the trifluoromethoxy group make this compound a valuable scaffold for medicinal chemistry.
Recent research efforts have focused on elucidating the synthetic pathways and reactivity of 3-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxaldehyde. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of pyridine-based kinase inhibitors, which show promise in targeting cancer-related signaling pathways. The aldehyde functionality of this compound allows for versatile chemical transformations, including condensation reactions and nucleophilic additions, enabling the construction of diverse heterocyclic frameworks. Furthermore, the trifluoromethoxy group enhances the metabolic stability and bioavailability of derived compounds, addressing a critical challenge in drug development.
In addition to its synthetic applications, 3-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxaldehyde has been investigated for its biological activity. Preliminary in vitro studies have revealed its potential as a modulator of inflammatory responses, with selective inhibition of key pro-inflammatory cytokines. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant activity against NF-κB signaling, a pathway implicated in chronic inflammatory diseases. These findings underscore the compound's relevance in the development of anti-inflammatory therapeutics.
The pharmacokinetic profile of 3-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxaldehyde and its derivatives has also been a subject of recent investigation. Advanced computational modeling and in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Notably, the presence of the trifluoromethoxy group has been shown to reduce cytochrome P450-mediated metabolism, thereby improving the half-life of related drug candidates. These attributes position this compound as a promising lead for further optimization in preclinical development.
Looking ahead, the continued exploration of 3-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxaldehyde is expected to yield new insights into its therapeutic potential. Ongoing research is focusing on its application in targeted drug delivery systems and combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are anticipated to accelerate the translation of these findings into clinical applications. As such, this compound represents a vibrant area of innovation at the intersection of chemical biology and pharmaceutical sciences.
1804801-56-6 (3-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)